Cas no 949900-36-1 (5,8-difluoroquinolin-2(1H)-one)

• Product Name: 5,8-difluoroquinolin-2(1H)-one
• CAS No: 949900-36-1
• MF: C₉H₅F₂NO
• MW: 181.138909101486
• CID: 1066497
• PubChem ID: 17989225
• Update Time: 2025-05-25

5,8-difluoroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5,8-difluoroquinolin-2(1H)-one
• 5,8-difluoro-1H-quinolin-2-one
• 5,8-difluoroquinolone
• AMY27115
• SCHEMBL1261823
• STJOVFZCTNSGHO-UHFFFAOYSA-N
• AT37640
• DTXSID20591985
• AKOS013530968
• 5,8-difluoroquinolin-2-ol
• EN300-625042
• 949900-36-1
• DB-123772
• 5,8-difluoro-1,2-dihydroquinolin-2-one

• Inchi： 1S/C9H5F2NO/c10-6-2-3-7(11)9-5(6)1-4-8(13)12-9/h1-4H,(H,12,13)
• InChI Key： STJOVFZCTNSGHO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=CC(NC=21)=O)F

Computed Properties

• Exact Mass: 181.03392011g/mol
• Monoisotopic Mass: 181.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5,8-difluoroquinolin-2(1H)-one

5,8-Difluoroquinolin-2(1H)-one: A Comprehensive Overview

5,8-Difluoroquinolin-2(1H)-one (CAS No. 949900-36-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their versatile applications in drug discovery and advanced materials. The presence of two fluorine atoms at the 5 and 8 positions of the quinoline ring introduces unique electronic and structural properties, making it a valuable molecule for various research and industrial applications.

The synthesis of 5,8-difluoroquinolin-2(1H)-one involves advanced organic synthesis techniques, including multi-component reactions and fluorination processes. Recent studies have highlighted its potential as a building block for constructing bioactive molecules with enhanced pharmacokinetic properties. For instance, researchers have explored its role in developing anti-cancer agents due to its ability to modulate key cellular pathways involved in tumor growth and metastasis.

One of the most promising applications of 5,8-difluoroquinolin-2(1H)-one lies in its use as a precursor for fluorescent materials. The fluorine atoms at the 5 and 8 positions enhance the molecule's emissive properties, making it an ideal candidate for optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors. Recent breakthroughs in this area have demonstrated improved efficiency and stability when this compound is incorporated into device architectures.

In addition to its material science applications, 5,8-difluoroquinolin-2(1H)-one has shown potential in catalytic chemistry. Its rigid structure and electron-withdrawing fluorine substituents make it an effective ligand for transition metal catalysts used in cross-coupling reactions. This has opened new avenues for sustainable chemical synthesis methods, aligning with current trends toward greener chemistry practices.

From a structural standpoint, 5,8-difluoroquinolin-2(1H)-one exhibits a planar aromatic system with conjugated π-electrons, which contributes to its stability and reactivity. The strategic placement of fluorine atoms also imparts hydrophobicity to the molecule, enhancing its solubility in organic solvents—a critical factor for many chemical processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 5,8-difluoroquinolin-2(1H)-one, enabling more precise predictions of its reactivity under various conditions. These studies have been instrumental in optimizing synthetic routes and predicting potential applications in areas such as energy storage and biomedical imaging.

In conclusion, 5,8-difluoroquinolin-2(1H)-one (CAS No. 949900-36-1) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and the ongoing advancements in its synthesis and application continue to position it as a key molecule in contemporary research and development efforts.